3'-Isocyano-3'-deoxythymidine
3'-Isocyano-3'-deoxythymidine
Brand Name:
Vulcanchem
CAS No.:
123533-12-0
VCID:
VC20889668
InChI:
InChI=1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-3-7(12-2)8(5-15)18-9/h4,7-9,15H,3,5H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)[N+]#[C-]
Molecular Formula:
C11H13N3O4
Molecular Weight:
251.24 g/mol
3'-Isocyano-3'-deoxythymidine
CAS No.: 123533-12-0
Cat. No.: VC20889668
Molecular Formula: C11H13N3O4
Molecular Weight: 251.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123533-12-0 |
|---|---|
| Molecular Formula | C11H13N3O4 |
| Molecular Weight | 251.24 g/mol |
| IUPAC Name | 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-isocyanooxolan-2-yl]-5-methylpyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-3-7(12-2)8(5-15)18-9/h4,7-9,15H,3,5H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1 |
| Standard InChI Key | NQXZOJJOKDQOHV-DJLDLDEBSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)[N+]#[C-] |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)[N+]#[C-] |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)[N+]#[C-] |
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